Silane, 1,3,5-benzenetriyltris[triethoxy-

• CAS No.: 136892-87-0
• Molecular Formula: C24H48O9Si3
• Molecular Weight: 564.9 g/mol
• IUPAC Name: [3,5-bis(triethoxysilyl)phenyl]-triethoxysilane
• InChI: InChI=1S/C24H48O9Si3/c1-10-25-34(26-11-2,27-12-3)22-19-23(35(28-13-4,29-14-5)30-15-6)21-24(20-22)36(31-16-7,32-17-8)33-18-9/h19-21H,10-18H2,1-9H3
• InChI Key: WMHSCXNQBLEHSC-UHFFFAOYSA-N
• Canonical SMILES: CCO[Si](C1=CC(=CC(=C1)[Si](OCC)(OCC)OCC)[Si](OCC)(OCC)OCC)(OCC)OCC

Description

Silane, 1,3,5-benzenetriyltris[triethoxy- is a useful research compound. Its molecular formula is C24H48O9Si3 and its molecular weight is 564.9 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

The procedure used for the preparation of 1,3-di(triethoxysilyl)benzene was followed using 1,3,5-tribromobenzene (100.0 g, 0.318 mol) in place of 1,3-dibromobenzene. Two distillations gave a clear, colorless oil (0.1 mmHg, 196-198° C., 23.4 g, 13%). Anal. Calcd for C24H48O9Si3 : C, 51.0: H, 8.56. Found: C, 51.2; H, 8.53. IR (Neat, CsI, cm-1) : 2964 s, 2920 s, 2880 s, 2730 w, 1560 m, 1480 w, 1440 m, 1386 s, 1290 m, 1160 s, 1090 vs, 955 s, 825 s, 775 s, 710 m, 670 m, 487 s. 1H NMR (benzene -d6, 22° C., 300 MHz : δ 1.16 (t, J=7.1 Hz, 18 H, OCH2CH 3), 3.87 (q, J=7.1 Hz, 12 H, OCH2CH3, 8.55 (s, 1H, C6H4). 13C{1H} NMR (benzene-d6, 22° C., 75.5 MHz ): δ 18.43 (OCH2CH3), 58.92 (OCH2CH3), 130.83, 143.60 (C6H4).